Cas no 78-04-6 (Di-n-butyl(maleate)tin)

• Product name: Di-n-butyl(maleate)tin
• CAS No: 78-04-6
• MF: C₁₂H₂₀O₄SN
• MW: 346.98
• MDL: MFCD00014120
• CID: 34102
• PubChem ID: 24867599

Di-n-butyl(maleate)tin Chemical and Physical Properties

Names and Identifiers

• Di-n-butyl(maleate)tin
• DBTM
• di-Butyl tin maleate
• Dibutyltin Maleate
• Di-n-butyltin maleate
• Dibutyltin Maleate (so called)[for PVC stabilizer]
• bt31
• dibutyltin maleinate ester
• Di-n-butylzinnmaleinat
• kk3206
• ks4b
• ma300a
• markbt31
• Metatin 725
• ots227
• stannbm
• tn1000
• tn3j
• 2,2-Dibutyl-1,3,2-dioxastannepin-4,7-dione
• AKOS015910084
• Dibutyltin maleate, 95%
• Advastab T 116J
• (C12-H20-O4-Sn)x-
• KS 1B
• EC 201-077-5
• 1,3,2-Dioxastannepin-4,7-dione, 2,2-dibutyl-
• DTXSID6029599
• 2,2-dibutyl-1,3,2-dioxastannepine-4,7-dione
• CS-W009408
• NCGC00164182-01
• Fascat 4213
• Dibutyl[(maleoyl)dioxy] tin
• 53507-04-3
• A839318
• 78-04-6
• MFCD00014120
• KS 100B
• (Z)-2,2-dibutyl-1,3,2-dioxastannepine-4,7-dione
• Irgastab T 4
• Nuodex V 1525
• TVS-N 2000E
• KK 3206
• NS00078864
• Mark BT 31
• Markure UL2
• Stavinor Sn 1300
• Mark BT 58
• Advastab T290
• TVS-MA 300
• KS 4B
• OTS 227
• Irgastab DBTM
• 1H-Stannole-2,5-dione, 1,1-dibutyl-
• Stannacyclopent-3-ene-2,5-dione
• Stann RC 71A
• TN 1000
• Stann BM
• 1,1-Dibutyl-1H-stannole-2,5-dione
• Irgastab T 290
• TN 3J
• Irgastab T 150
• Stann RC 40F
• Dibutyl(maleoyldioxy)tin
• Advastab DBTM
• Stannacyclopent-3-ene-2,5-dione, 1,1-dibutyl-
• TVS 86SP5
• Stancleret 157
• EINECS 201-077-5
• BRN 4138538
• TK-10422
• Advastab T340
• BT 31
• Dibutylstannylene maleate
• Stavinor 1300SN

• MDL： MFCD00014120
• Inchi： 1S/C4H4O4.2C4H9.Sn/c5-3(6)1-2-4(7)8;2*1-3-4-2;/h1-2H,(H,5,6)(H,7,8);2*1,3-4H2,2H3;/q;;;+2/p-2/b2-1-;;;
• InChI Key： ZBBLRPRYYSJUCZ-GRHBHMESSA-L
  ZBBLRPRYYSJUCZ-GRHBHMESSA-L
• SMILES： C(=C/C(=O)[O-])/C(=O)[O-].[CH2]CCC.[CH2]CCC.[Sn+2]

Computed Properties

• Exact Mass: 348.03800
• Monoisotopic Mass: 348.038362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• Surface Charge: 0

Experimental Properties

• Color/Form: White amorphous powder
• Density: 1,318 g/cm3
• Melting Point: 135-140 ºC
• Boiling Point: 260°C at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.502
• PSA: 80.26000
• LogP: 0.16980
• Sensitiveness: Sensitive to humidity
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Solubility: Slightly soluble in benzene and toluene, insoluble in water.

Di-n-butyl(maleate)tin Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H330,H335,H400
• Warning Statement： P260,P273,P280,P284,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3146 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 60-61-22-23-34-43-48/25-50/53-68
• Safety Instruction： S26-S28-S36/37-S45-S60-S61-S36/37/39-S22
• RTECS：JH4735000
• Hazardous Material Identification：
• PackingGroup：II
• Packing Group：III
• Storage Condition：Sealed in dry,2-8°C(BD105581)
• HazardClass：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R24/25; R26; R36/37/38
• Hazard Level：6.1(b)
• TSCA：Yes

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Di-n-butyl(maleate)tin

Introduction to Di-n-butyl(maleate)tin (CAS No. 78-04-6)

Di-n-butyl(maleate)tin, with the chemical formula of CAS No. 78-04-6, is a significant compound in the field of organotin chemistry. This organotin derivative is widely recognized for its utility in various industrial applications, including polymerization catalysts, crosslinking agents, and as an intermediate in the synthesis of more complex organotin compounds. The compound's structure, featuring two n-butyl groups attached to a maleate tin core, imparts unique chemical properties that make it valuable in multiple chemical processes.

The Di-n-butyl(maleate)tin compound is particularly noted for its role as a catalyst in the production of certain polymers. Its ability to facilitate crosslinking reactions has made it a preferred choice in the manufacturing of high-performance resins and coatings. These materials often require stringent performance criteria, and Di-n-butyl(maleate)tin has demonstrated consistent reliability in meeting such demands. The compound's efficiency in catalyzing these reactions is attributed to its stable tin-oxygen bonds and the electron-donating nature of the butyl groups, which enhance its catalytic activity.

Recent advancements in materials science have further highlighted the importance of Di-n-butyl(maleate)tin. Researchers have been exploring its potential in the development of novel nanocomposites and smart materials. These studies indicate that the compound can improve the mechanical and thermal properties of polymers when used as a additive or catalyst. The integration of Di-n-butyl(maleate)tin into polymer matrices has shown promising results in enhancing material durability and functionality, making it a subject of intense interest for industrial applications.

In addition to its applications in polymer chemistry, Di-n-butyl(maleate)tin has found utility in pharmaceutical research. While not directly used as a therapeutic agent, it serves as a crucial intermediate in the synthesis of more complex organic molecules. The compound's ability to undergo various chemical transformations makes it a versatile building block for drug development. Researchers have leveraged its reactivity to create novel derivatives with potential biological activities. These derivatives are being investigated for their efficacy in various therapeutic areas, including anti-inflammatory and antimicrobial applications.

The synthesis of Di-n-butyl(maleate)tin involves specific chemical reactions that require precise control over reaction conditions. Typically, it is prepared through the reaction of tin(II) maleate with n-butanol under controlled conditions. This process necessitates careful monitoring to ensure high yield and purity. The reaction conditions can be optimized to minimize side products and maximize efficiency, which is crucial for industrial-scale production. Advances in synthetic methodologies have enabled more sustainable and cost-effective production methods, reducing the environmental impact associated with its manufacture.

The safety profile of Di-n-butyl(maleate)tin is another critical aspect that has been extensively studied. While organotin compounds are known for their reactivity, Di-n-butyl(maleate)tin has demonstrated moderate toxicity levels under typical handling conditions. Proper safety measures must be observed when working with this compound to mitigate any potential health risks. This includes using appropriate personal protective equipment and ensuring adequate ventilation in workspaces where it is handled or stored. Regulatory guidelines provide clear recommendations for safe usage, emphasizing the importance of compliance to protect both workers and the environment.

Environmental considerations have also played a significant role in shaping current research directions regarding Di-n-butyl(maleate)tin. As awareness of environmental impact grows, efforts are being made to develop greener alternatives or processes that reduce reliance on traditional organotin compounds. Research into biodegradable catalysts and alternative synthetic routes is ongoing, with the goal of minimizing ecological footprints without compromising performance standards. These initiatives align with broader industry trends toward sustainable chemistry practices.

The future prospects for Di-n-butyl(maleate)tin are promising, given its established utility and ongoing research efforts. As new applications emerge and existing ones are refined, this compound will likely remain a key player in industrial chemistry. The development of novel derivatives and applications continues to drive innovation in this field, ensuring that Di-n-butyl(maleate)tin will remain relevant for years to come.